3-(o-Methoxybenzyl)aminoprop-1-ene
Overview
Description
3-(o-Methoxybenzyl)aminoprop-1-ene is a chemical compound with the molecular formula C11H15NO . It is also known as N-[(2-methoxyphenyl)methyl]prop-2-en-1-amine .
Synthesis Analysis
While specific synthesis methods for 3-(o-Methoxybenzyl)aminoprop-1-ene were not found, related compounds have been synthesized through various methods. For instance, 3-(4-methoxybenzyl)-2,3-dihydro-4H-chroman-4-one was synthesized by refluxing 2’-Hydroxydihydrochalcone dissolved in ethanol with paraformaldehyde and 50% aqueous diethylamine . Another related compound, 1-O-acetyl-3-O-(4-methoxybenzyl)-4-N-(9-fluorenylmethoxycarbonyl)-4-N-methyl-L-pyrrolosamine, was synthesized in eight steps from (E)-crotyl alcohol .Scientific Research Applications
Luminescent Dye Synthesis
“3-(o-Methoxybenzyl)aminoprop-1-ene” is used in the synthesis of luminescent dyes. These dyes are significant in various scientific applications, such as creating emissive materials for display technologies . The compound’s ability to fluoresce under specific conditions makes it valuable for creating dyes that can be used in biological imaging and as markers in analytical chemistry.
Organic Synthesis
This compound serves as a building block in organic synthesis. It’s involved in the formation of azomethines through condensation with aromatic aldehydes . Azomethines are important intermediates in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Pharmaceutical Applications
Secondary amines derived from “3-(o-Methoxybenzyl)aminoprop-1-ene” play a crucial role in pharmaceuticals. They are used to create compounds with potential antitumor activities and can be involved in the development of new oncology products . The versatility of this compound in synthesizing a wide range of bioactive molecules makes it a valuable asset in medicinal chemistry.
Heterocyclic Compound Synthesis
The compound is instrumental in the synthesis of heterocyclic compounds, which are the core structures for many drugs . These include compounds with diverse pharmaceutical activities, such as treatments for neurological disorders, receptor antagonists, antidiabetics, and anticancer agents.
Liquid Crystal Technology
Derivatives of “3-(o-Methoxybenzyl)aminoprop-1-ene” have been proposed as components for “guest-host” liquid-crystal systems . These systems are essential for electro-optic displays, including those used in digital watches, calculators, and televisions.
Fluorescence Spectroscopy
The compound’s fluorescent properties make it suitable for use in fluorescence spectroscopy . This application is critical in both qualitative and quantitative analysis of organic and inorganic substances. It’s particularly useful in the detection and measurement of compounds at very low concentrations.
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]prop-2-en-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-3-8-12-9-10-6-4-5-7-11(10)13-2/h3-7,12H,1,8-9H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKCUGNKUUPQOID-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNCC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40406002 |
Source
|
| Record name | AN-465/42767470 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40406002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(o-Methoxybenzyl)aminoprop-1-ene | |
CAS RN |
243462-39-7 |
Source
|
| Record name | AN-465/42767470 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40406002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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